Cas no 155800-91-2 ((6R*,8S*)-6,8-Tetratriacontanediol)

• Product Name: (6R*,8S*)-6,8-Tetratriacontanediol
• CAS No: 155800-91-2
• MF: C₃₄H₇₀O₂
• MW: 510.91841173172
• CID: 2005540
• PubChem ID: 10459029
• Update Time: 2025-04-21

(6R*,8S*)-6,8-Tetratriacontanediol Chemical and Physical Properties

Names and Identifiers

• (6R*,8S*)-6,8-Tetratriacontanediol
• tetratriacontane-6,8-diol
• rel-(6R,8S)-6,8-Tetratriacontanediol
• 155800-91-2
• DTXSID801289392

• Inchi： 1S/C34H70O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-29-31-34(36)32-33(35)30-28-6-4-2/h33-36H,3-32H2,1-2H3/t33-,34+/m1/s1
• InChI Key： QRVPXJSEKKWYDP-NOCHOARKSA-N
• SMILES： O[C@H](C[C@@H](CCCCC)O)CCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 510.53758147g/mol
• Monoisotopic Mass: 510.53758147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 31
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols